Cas no 1022090-96-5 (rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 1022090-96-5
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 5840271
• PubChem ID: 86641541
• Update Time: 2025-06-11

rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(6-quinolinyl)-, (1R,2R)-rel-
• rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid
• trans 2-quinolin-6-yl-cyclopropanecarboxylic acid
• 1022090-96-5
• VQQLQBNMZTUBLN-WDEREUQCSA-N
• EN300-1745137

• Inchi： 1S/C13H11NO2/c15-13(16)11-7-10(11)8-3-4-12-9(6-8)2-1-5-14-12/h1-6,10-11H,7H2,(H,15,16)/t10-,11+/m0/s1
• InChI Key： VQQLQBNMZTUBLN-WDEREUQCSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C2C(=C1)C=CC=N2

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 437.9±38.0 °C(Predicted)
• pka: 4.25±0.11(Predicted)

Additional information on rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic Acid (CAS No. 1022090-96-5)

Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid, a compound with the CAS number 1022090-96-5, is a highly intriguing molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their unique structural features and potential biological activities. The presence of both a cyclopropane ring and a quinoline moiety in its molecular structure endows it with distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity into the molecule, which can significantly influence its interactions with biological targets. This structural feature is particularly appealing in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is crucial. On the other hand, the quinoline scaffold is a well-documented pharmacophore that has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The combination of these two motifs in Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid creates a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid make it an excellent candidate for targeting PPIs. Specifically, the quinoline moiety can serve as a hydrogen bond acceptor or donor, while the cyclopropane ring can engage in hydrophobic interactions with the protein target. This dual interaction mechanism could enhance the binding affinity and selectivity of the compound.

One of the most exciting aspects of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are frequently dysregulated in various diseases. The ability to selectively inhibit specific kinases has been a major focus in drug discovery efforts. The structural features of this compound suggest that it could interact with the ATP-binding pocket of kinases, thereby inhibiting their activity. Preliminary computational studies have indeed shown that Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid can bind to the ATP-binding site of several kinases with high affinity.

Furthermore, the stereochemistry of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid is crucial for its biological activity. The (1R,2R) configuration ensures optimal spatial orientation of the functional groups, which is essential for effective binding to biological targets. This stereochemical specificity has been demonstrated in various drug candidates where subtle changes in configuration can significantly alter potency and selectivity. The synthesis of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical outcome.

Recent advances in spectroscopic techniques have allowed for detailed structural characterization of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid. NMR spectroscopy has been particularly useful in confirming the connectivity and stereochemistry of the molecule. Additionally, X-ray crystallography has provided insights into its molecular packing and interactions within the crystal lattice. These structural details are crucial for understanding its behavior in solution and for designing further derivatives with enhanced properties.

The pharmacological profile of Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid has been evaluated through various in vitro assays. These studies have revealed promising activities against several target proteins relevant to human health. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases involved in cancer progression. Moreover, it shows potential as an anti-inflammatory agent by modulating key signaling pathways associated with inflammation. These findings underscore the therapeutic potential of this molecule and justify further investigation.

In conclusion, Rac-(1R,2R)-2-(quinolin-6-yl)cyclopropane-1-carboxylic acid (CAS No. 1022090-96-5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring and a quinoline moiety makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The stereochemical specificity of this molecule ensures optimal interactions with biological targets, while advanced synthetic techniques allow for its efficient preparation. Preliminary pharmacological studies highlight its potential as an inhibitor of kinases and an anti-inflammatory agent. Further research is warranted to fully explore its therapeutic applications.